(6R,S)-5,6,7,8-Tetrahydrofolic Acid (hydrochloride)
(6R,S)-5,6,7,8-Tetrahydrofolic Acid (hydrochloride)
(6R,S)-5,6,7,8-Tetrahydrofolic acid (THFA), the reduced form of folic acid, serves as a cofactor in methyltransferase reactions and is the major one-carbon carrier in one carbon metabolism. Its metabolites participate in the synthesis of thymidine for incorporation into DNA or the synthesis of purines, as well as in the formation of methionine, which can be converted to the ubiquitous methyl donor, S-adenosylmethionine (Item No. 13956). THFA has also been used to study the activation of metabolite-binding riboswitches.
Brand Name:
Vulcanchem
CAS No.:
150731-85-4
VCID:
VC0162765
InChI:
InChI=1S/C19H21N7O6.3ClH/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28;;;/h1-4,11-12,21H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30);3*1H/t11?,12-;;;/m0.../s1
SMILES:
C1C(N=C2C(=O)NC(=NC2=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O.Cl.Cl.Cl
Molecular Formula:
C19H23N7O6 • 3HCl
Molecular Weight:
554.8
(6R,S)-5,6,7,8-Tetrahydrofolic Acid (hydrochloride)
CAS No.: 150731-85-4
Reference Standards
VCID: VC0162765
Molecular Formula: C19H23N7O6 • 3HCl
Molecular Weight: 554.8
| CAS No. | 150731-85-4 |
|---|---|
| Product Name | (6R,S)-5,6,7,8-Tetrahydrofolic Acid (hydrochloride) |
| Molecular Formula | C19H23N7O6 • 3HCl |
| Molecular Weight | 554.8 |
| IUPAC Name | (2S)-2-[[4-[(2-amino-4-oxo-6,7-dihydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid;trihydrochloride |
| Standard InChI | InChI=1S/C19H21N7O6.3ClH/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28;;;/h1-4,11-12,21H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H3,20,22,25,26,30);3*1H/t11?,12-;;;/m0.../s1 |
| Standard InChIKey | PODZJLOKQRGHJH-WMBFYOGGSA-N |
| SMILES | C1C(N=C2C(=O)NC(=NC2=N1)N)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O.Cl.Cl.Cl |
| Description | (6R,S)-5,6,7,8-Tetrahydrofolic acid (THFA), the reduced form of folic acid, serves as a cofactor in methyltransferase reactions and is the major one-carbon carrier in one carbon metabolism. Its metabolites participate in the synthesis of thymidine for incorporation into DNA or the synthesis of purines, as well as in the formation of methionine, which can be converted to the ubiquitous methyl donor, S-adenosylmethionine (Item No. 13956). THFA has also been used to study the activation of metabolite-binding riboswitches. |
| Synonyms | Tetrahydrofolate;THFA |
| Reference | 1.Ragsdale, S.W. Catalysis of methyl group transfers involving tetrahydrofolate and B12. Vitamins and Hormones 79, 293-324 (2008). |
| PubChem Compound | 137699909 |
| Last Modified | Nov 11 2021 |
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